Cas no 6957-27-3 (1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline)

1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline structure
6957-27-3 structure
Product Name:1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline
CAS No:6957-27-3
MF:C20H23NO4
MW:341.40092587471
MDL:MFCD00086310
CID:47114
PubChem ID:22176
Update Time:2025-04-18

1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline
    • 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxyisoquinoline
    • 1-(3',4'-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
    • 3,4-Dihydro-6,7-dimethoxy-1-(3,4-dimethoxybenzyl)isoquinoline
    • 6,7-dimethoxy-1-(3,4-dimethoxybenzyl)-3,4-dihydroisoquinoline
    • 3,4-Dihydro-6,7-dimethoxy-1-veratrylisochinolin
    • AKOS015900339
    • NSC66154
    • PAVERIN
    • 3,4-Dihydropapaverine
    • 3,4-Dihydro-6,7-dimethoxy-1-veratrylisochinolin [IUPAC]
    • NSC 66154
    • NS00036894
    • 3,4-Dihydro papaverine
    • DTXSID50219827
    • 1-((3,4-Dimethoxyphenyl)methyl)-3,4-dihydro-6,7-dimethoxyisoquinoline
    • A836549
    • 1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
    • BDBM50487488
    • Isoquinoline, 1-((3,4-dimethoxyphenyl)methyl)-3,4-dihydro-6,7-dimethoxy-
    • ISOQUINOLINE, 3,4-DIHYDRO-6,7-DIMETHOXY-1-VERATRYL-
    • 1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydroisoquinoline
    • O54G4546NJ
    • 6957-27-3
    • Q-101020
    • AC-7466
    • Papaverine, dl-3,4-dihydro-
    • Papaverine,4-dihydro-
    • 3,4-Dihydropapaverin
    • EINECS 230-148-3
    • Oprea1_441752
    • CHEMBL2365662
    • UNII-O54G4546NJ
    • PAPAVERINE,4-DIHYDRO
    • DL-3,4-Dihydropapverine
    • NSC-66154
    • SCHEMBL2742520
    • UCJDFFOXXPPGLJ-UHFFFAOYSA-N
    • 1-(3,4-dimethoxyphenylmethyl)-3,4-dihydro-6,7-dimethoxyisoquinoline
    • 3,4-Dihydro-6,7-dimethoxy-1-veratrylisochinolin (IUPAC)
    • DTXCID00142318
    • MDL： MFCD00086310
    • Inchi： 1S/C20H23NO4/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h5-6,10-12H,7-9H2,1-4H3
    • InChI Key： UCJDFFOXXPPGLJ-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2C(CC3C=CC(=C(C=3)OC)OC)=NCCC=2C=1)OC

Computed Properties

  • Exact Mass: 341.16300
  • Monoisotopic Mass: 377.139386
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • Density: 1.15
  • Boiling Point: 482.6 °C at 760 mmHg
  • Flash Point: 196.9 °C
  • PSA: 49.28000
  • LogP: 2.74450

1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline Pricemore >>

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Chemenu
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 6957-27-3 95%
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1-(3,4-Dimethoxybenzyl)-3,4-dihydro-6,7-dimethoxyisoquinoline Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6957-27-3)1-[(3,4-Dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxyisoquinoline
Order Number:LZ0273
Stock Status:in Stock
Quantity:100mg
Purity:98%
Pricing Information Last Updated:Tuesday, 6 January 2026 11:56
Price ($):inquiry
Email:1010771219@qq.com

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Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:6957-27-3)1-[(3,4-Dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxyisoquinoline
LZ0273
Purity:98%
Quantity:100mg
Price ($):Inquiry
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